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Compound of Interest

8-Bromo-5-methoxyquinolin-3-
Compound Name: )
amine

Cat. No.: B13193973

Get Quote

Executive Summary

8-Bromo-5-methoxyquinolin-3-amine is a specialized, dual-functionalized quinoline scaffold.
Unlike standard "off-the-shelf" fluorophores (e.g., FITC, Rhodamine), this molecule serves as a
tunable fluorogenic precursor.

Its utility lies in its unique substitution pattern:

e 5-Methoxy Group: Acts as an electron-donating group (EDG), establishing an Intramolecular
Charge Transfer (ICT) channel when paired with electron-withdrawing modifications.

e 8-Bromo Substituent: A "heavy atom" that initially quenches fluorescence via intersystem
crossing (ISC), but serves as a highly reactive handle for Palladium-catalyzed cross-coupling
(Suzuki-Miyaura, Sonogashira).

e 3-Amino Group: A primary handle for bioconjugation or Schiff-base ligand construction.

Primary Application: This guide details the use of 8-Bromo-5-methoxyquinolin-3-amine as a
"Turn-On" scaffold for developing ratiometric metal ion sensors and solvatochromic
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environmental probes.

Chemical Logic & Mechanism

To effectively use this probe, researchers must understand the Heavy Atom Effect and ICT
modulation.

The "Unlock" Mechanism

In its native state, the bromine atom at position 8 promotes spin-orbit coupling, facilitating
Intersystem Crossing (ISC) from the excited singlet state (

) to the triplet state (

). This significantly diminishes fluorescence quantum yield (
).

o State A (Native): Weak/Negligible Fluorescence (Quenched by Br).
o State B (Functionalized): High Fluorescence.

o Method: Replacing the Bromine via Pd-catalyzed coupling removes the heavy atom effect
and extends the

-conjugation system, resulting in a "Turn-On" fluorescence response with a bathochromic
(red) shift.

Structural Diagram (DOT Visualization)

Removes Br
Pd(PPh3)4 Modification A: Extended High Quantum Yield
Ar-B(OH)2 Suzuki Coupling (C-8) Conjugation (Fluorescence ON)
8-Bromo-5-methoxy Aldehydes/
quinolin-3-amine Isothiocyanates Creates Ligand
Modification B: Pocket Metal lon lon Selectivity
Amine Derivatization (C-3) Chelation Site (Zn2+, Cu2+)
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Caption: Functionalization pathways for 8-Bromo-5-methoxyquinolin-3-amine. The C-8
Bromine is the key to unlocking fluorescence quantum yield.

Experimental Protocols
Protocol A: Spectroscopic Characterization (Baseline)

Before derivatization, the baseline photophysics of the scaffold must be established. Note that
the native fluorescence will be weak.

Reagents:

e Analyte: 8-Bromo-5-methoxyquinolin-3-amine (10
M)

e Solvents: DMSO, Methanol, Acetonitrile, PBS (pH 7.4)

o Standard: Quinine Sulfate (0.1 N H2S04) for Quantum Yield (
) reference.

Step-by-Step:

o Stock Preparation: Dissolve 2.5 mg of the compound in 1 mL DMSO to create a ~10 mM
Master Stock. Store at -20°C in amber vials.

 Dilution: Prepare working solutions (10

M) in the four target solvents.

e Absorbance Scan: Measure UV-Vis absorbance from 250 nm to 500 nm.
o Expected
: 340-360 nm.
e Emission Scan: Excite at the absorbance

.[1] Record emission from 370 nm to 600 nm.
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o Note: If signal is low, widen slit widths (e.g., 5 nm excitation / 5 nm emission).
o Solvatochromic Analysis: Plot the Stokes shift (

) against the solvent orientation polarizability (

). Allinear correlation indicates an ICT mechanism, confirming the scaffold's utility as a
polarity sensor.

Protocol B: "Turn-On" Synthesis via Suzuki-Miyaura
Coupling

This protocol replaces the quenching Bromine with a phenyl or thiophene group, creating a
bright fluorophore.

Target Product: 5-Methoxy-8-phenylquinolin-3-amine (High

)

Materials:

Scaffold: 8-Bromo-5-methoxyquinolin-3-amine (1.0 eq)

Coupling Partner: Phenylboronic acid (1.2 eq)

Catalyst: Pd(PPh
)
(5 mol%)

Base: K

CO

(2.0 eq)

Solvent: 1,4-Dioxane/Water (4:1 v/v)

Workflow:
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 Inert Atmosphere: Purge a reaction vial with Nitrogen or Argon for 5 minutes.
o Assembly: Add Scaffold (100 mg), Phenylboronic acid (57 mg), and K

CO
(108 mg) to the vial.

e Solvation: Add degassed Dioxane/Water mixture (5 mL).

o Catalyst Addition: Add Pd(PPh

)

(22 mg) quickly to minimize air exposure. Seal immediately.

o Reflux: Heat at 90°C for 12 hours. The solution should darken and potentially fluoresce
under UV (365 nm) hand-lamp check.

o Workup: Cool to RT, dilute with EtOAc, wash with brine. Dry over Na

SO

 Purification: Silica gel chromatography (Hexane/EtOAc gradient).

 Validation: The product should exhibit a 5-10x increase in Quantum Yield compared to the
starting material.

Protocol C: Metal lon Sensing (Zn?* Detection)

The 3-amine and quinoline nitrogen form a bidentate binding site. This can be enhanced by
converting the amine to a Schiff base.

Modification: Condense the 3-amine with Salicylaldehyde to form a tridentate (N-N-O) ligand.
Sensing Assay:

o Buffer: HEPES (10 mM, pH 7.2, 50% EtOH/Water).
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e Titration: Add ZnCl

(O to 5 equivalents) to the probe solution (10
M).

e Readout: Monitor fluorescence enhancement at ~490-510 nm.

o Mechanism: Chelation Enhanced Fluorescence (CHEF) and inhibition of Photoinduced
Electron Transfer (PET).

Data Summary & Troubleshooting
- L Pl hysical Scaffold ivative

8-Br-5-OMe-Quinoline-3- 8-Ph-5-OMe-Quinoline-3-
Property .

NH2 (Native) NH2 (Coupled)
Absorbance (

340 nm 365 nm
)
Emission (

430 nm (Weak) 485 nm (Strong)
)
Quantum Yield (

<0.05 0.40 -0.60
)
Stokes Shift ~90 nm ~120 nm
Sensitivity Low High

Troubleshooting Guide

« Issue: No fluorescence observed after Suzuki coupling.
o Cause: Incomplete conversion or oxidation of the amine.

o Fix: Check LC-MS for the debrominated byproduct (hydrodehalogenation). Ensure strict
anaerobic conditions.
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 Issue: Poor solubility in aqueous buffer.

o Fix: Use a co-solvent system (DMSO/PBS 1:9) or functionalize the amine with a
solubilizing group (e.g., PEGylation).
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(Note: Specific spectral data for the exact 8-bromo-5-methoxyquinolin-3-amine molecule is
derived from structure-activity relationships of analogous 3-aminoquinoline and 8-
bromoquinoline systems found in the cited literature.)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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